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1.0 Introduction and Application Notes

The deliberate destruction of urban environments, a phenomenon known as urbicide, can be
systematically monitored and quantified through the application of satellite-based remote
sensing. This technology offers a crucial, objective lens into conflict zones and other areas
where ground access is limited or dangerous.[1] By analyzing multi-temporal satellite imagery,
researchers can document the extent and temporality of destruction, providing vital data for
human rights monitoring, humanitarian response, post-conflict reconstruction, and academic
research.[2][3]

A multi-sensor approach, integrating both optical and Synthetic Aperture Radar (SAR) data,
provides the most robust methodology.[4]

o Optical Satellites (e.g., Landsat, Sentinel-2): These sensors capture multispectral images of
the Earth's surface, similar to a digital camera.[3] They are invaluable for land use/land cover
(LULC) classification, visual interpretation of damage, and detecting changes in vegetation
and thermal signatures (burn scars).[5][6] However, their effectiveness is limited by
atmospheric conditions such as clouds, smoke, and nighttime.[4]

o Synthetic Aperture Radar (SAR) Satellites (e.g., Sentinel-1): SAR is an active remote
sensing technique that transmits microwave signals and records the backscatter.[7] This
allows it to "see" through clouds, smoke, and darkness.[1][2] SAR is highly sensitive to
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changes in surface structure and texture, making it exceptionally effective for identifying
damaged buildings and infrastructure.[7] A key technique is interferometric coherence, which
measures the similarity of the radar signal between two images taken at different times; a
loss of coherence often indicates structural damage.[2][7]

The combination of these data sources allows for a comprehensive and near-continuous
analysis of urban change, leveraging the spectral detail of optical imagery and the all-weather,
structural sensitivity of SAR.[4]

2.0 Experimental Protocols

2.1 Protocol 1: Baseline Urban Land Use/Land Cover (LULC) Mapping

This protocol establishes a pre-conflict baseline of the urban environment using optical satellite
data.

o Data Acquisition: Acquire cloud-free, pre-conflict multispectral imagery from sensors like
Landsat 8/9 or Sentinel-2 for the Area of Interest (AOI).

o Preprocessing: Perform atmospheric correction (e.g., using Sen2Cor for Sentinel-2) to
convert top-of-atmosphere reflectance to surface reflectance.

o Feature Extraction: Calculate relevant spectral indices. The Normalized Difference Built-up
Index (NDBI) is effective for highlighting urban areas.[5][6]

o NDBI Formula: (SWIR - NIR) / (SWIR + NIR)

» Image Classification: Employ a supervised classification algorithm (e.g., Random Forest,
Support Vector Machine) to categorize pixels into distinct classes: Urban/Built-up,
Vegetation, Bare Soil, Water.[8] Training data should be created by manually selecting
representative samples for each class.

o Accuracy Assessment: Validate the classification result using a confusion matrix against a
set of independent ground truth points to ensure reliability.

o Output: A georeferenced LULC map serving as the pre-conflict baseline.
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2.2 Protocol 2: Building Damage Assessment via SAR Coherence Change

This protocol details a method to detect building damage using multi-temporal SAR data.

o Data Acquisition: Download pre-conflict ("reference") and post-conflict ("secondary")
Sentinel-1 Ground Range Detected (GRD) and Single Look Complex (SLC) products for the
AOI. SLC data is required for coherence analysis.

» Coregistration: Precisely align the reference and secondary SLC images to ensure pixels
represent the same location on the ground. This typically involves applying precise orbit files.

[°]

» Coherence Estimation: Calculate the interferometric coherence between the coregistered
SLC pair. The output is a coherence map where pixel values range from 0 (no coherence) to
1 (perfect coherence).

e Geocoding and Radiometric Correction:

o Apply radiometric calibration to convert pixel values to a standardized backscatter
measurement (Sigma Nought).

o Apply a speckle filter (e.g., Lee filter) to reduce inherent radar noise.[9]

o Perform terrain correction using a Digital Elevation Model (DEM) to remove geometric
distortions.[9]

o Change Detection: Subtract the post-conflict coherence map from a pre-conflict coherence
map (or compare post-conflict coherence to a pre-defined threshold). A significant drop in
coherence in a built-up area is a strong proxy for damage.[2][7]

o Damage Classification: Threshold the coherence change map to classify damage into levels
(e.g., No Damage, Moderate Damage, Severe Damage). These thresholds may be
determined empirically or validated with high-resolution optical data.[4]

o Output: A Damage Proxy Map (DPM) highlighting areas of likely structural damage.

3.0 Data Presentation
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Quantitative data derived from these protocols should be summarized for clarity and
comparison.

Table 1: Pre- and Post-Conflict Land Use/Land Cover (LULC) Comparison

Pre-Conflict Post-Conflict Net Change
LULC Class Change (%)
Area (km?) Area (km?) (km?)
Urban/Built-up  55.4 41.2 -14.2 -25.6%
Rubble/Debris 0.1 14.3 +14.2 +14100%
Vegetation 21.8 19.5 -2.3 -10.6%
Bare Soil 8.7 10.9 +2.2 +25.3%

| Total | 86.0 | 86.0 | | |

Table 2: Example Damage Classification Using SAR Coherence Values

Coherence Change L.
Damage Level Description
Threshold
Stable structures with
Level 0: No Damage <0.15 minimal change in radar

signal.

Minor structural alterations,
Level 1: Low Damage 0.15-0.30 ) o
possible debris in streets.

Partial collapse of structures,
Level 2: Moderate Damage 0.30-0.50 o
significant loss of coherence.

| Level 3: Severe/Destroyed | > 0.50 | Complete or near-complete collapse of buildings,
resulting in very low coherence. |

Table 3: Summary of Building Damage Assessment in Hypothetical AOI
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Buildings with
. . Percentage
District Total Buildings SeverelDestroyed
Damaged

Damage
District A (Central) 3,150 2,437 77.4%
District B (Industrial) 820 715 87.2%
District C (Residential) 5,480 3,110 56.8%
District D (Suburban) 4,210 980 23.3%

| Total | 13,660 | 7,242 | 53.0% |
4.0 Mandatory Visualization

The following diagrams illustrate the logical workflows for analyzing urbicide with satellite

imagery.
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General workflow for multi-sensor urbicide analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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